Cas no 1227692-67-2 (5-(3,5-dichlorophenoxy)methyl-2,3-dihydro-1H-pyrazol-3-one)

• Product Name: 5-(3,5-dichlorophenoxy)methyl-2,3-dihydro-1H-pyrazol-3-one
• CAS No: 1227692-67-2
• MF: C₁₀H₈Cl₂N₂O₂
• MW: 259.088720321655
• MDL: MFCD31745789
• CID: 4579241
• PubChem ID: 45102767
• Update Time: 2025-06-26

5-(3,5-dichlorophenoxy)methyl-2,3-dihydro-1H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• 5-(3,5-dichlorophenoxymethyl)-2,3-dihydro-1H-pyrazol-3-one
• 5-((3,5-Dichlorophenoxy)methyl)-1,2-dihydro-3H-pyrazol-3-one
• 5-(3,5-dichlorophenoxy)methyl-2,3-dihydro-1H-pyrazol-3-one
• MFCD31745789
• CS-0643412
• G69397
• CMB-087229
• starbld0034190
• BDBM50394680
• Z2102602354
• 1227692-67-2
• 5-[(3,5-dichlorophenoxy)methyl]-2,3-dihydro-1H-pyrazol-3-one
• CHEMBL1939222
• HY-148901
• 5-[(3,5-Dichlorophenoxy)methyl]-4-pyrazoline-3-one
• CMB 087229
• EN300-218426
• SCHEMBL2439299
• 5-[(3,5-dichlorophenoxy)methyl]-1,2-dihydropyrazol-3-one
• 5-(3,5-dichlorophenoxymethyl)-1,2-dihydropyrazol-3-one

• MDL： MFCD31745789
• Inchi： 1S/C10H8Cl2N2O2/c11-6-1-7(12)3-9(2-6)16-5-8-4-10(15)14-13-8/h1-4H,5H2,(H2,13,14,15)
• InChI Key： HTSQRRQNKJNSLH-UHFFFAOYSA-N
• SMILES： N1C(COC2=CC(Cl)=CC(Cl)=C2)=CC(=O)N1

Computed Properties

• Exact Mass: 257.9962829g/mol
• Monoisotopic Mass: 257.9962829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.4Ų

Additional information on 5-(3,5-dichlorophenoxy)methyl-2,3-dihydro-1H-pyrazol-3-one

Introduction to 5-(3,5-dichlorophenoxy)methyl-2,3-dihydro-1H-pyrazol-3-one (CAS No: 1227692-67-2)

5-(3,5-dichlorophenoxy)methyl-2,3-dihydro-1H-pyrazol-3-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 1227692-67-2, belongs to the pyrazole class of molecules, which are widely recognized for their role in drug discovery and development. The presence of a 3,5-dichlorophenoxy substituent and a methyl group at the 5-position of the pyrazole ring contributes to its distinct chemical profile, making it a promising candidate for further investigation.

The structural framework of 5-(3,5-dichlorophenoxy)methyl-2,3-dihydro-1H-pyrazol-3-one incorporates several key functional groups that are known to influence biological activity. The dichlorophenoxy moiety is particularly noteworthy, as it has been extensively studied for its interactions with biological targets. This group is often found in agrochemicals and pharmaceuticals due to its ability to enhance binding affinity and metabolic stability. In contrast, the methyl group at the 5-position of the pyrazole ring can modulate electronic properties and influence molecular interactions, making this compound a versatile scaffold for medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Studies have suggested that the 3,5-dichlorophenoxy substituent may interact with hydrophobic pockets in target proteins, while the pyrazol-3-one core could engage in hydrogen bonding or other polar interactions. These insights have guided the design of derivatives with enhanced potency and selectivity. For instance, virtual screening campaigns have identified analogs of 5-(3,5-dichlorophenoxy)methyl-2,3-dihydro-1H-pyrazol-3-one that exhibit promising activity against enzymes involved in inflammatory pathways.

The synthesis of 5-(3,5-dichlorophenoxy)methyl-2,3-dihydro-1H-pyrazol-3-one involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. The process typically begins with the preparation of a pyrazole derivative followed by functionalization with the dichlorophenoxy and methyl groups. Modern synthetic methodologies emphasize green chemistry principles, minimizing waste and improving yields through catalytic processes or flow chemistry techniques. Such approaches align with global efforts to make drug discovery more sustainable and environmentally friendly.

Biological evaluation of 5-(3,5-dichlorophenoxy)methyl-2,3-dihydro-1H-pyrazol-3-one has revealed intriguing properties that warrant further exploration. Preclinical studies have demonstrated potential therapeutic effects in models of inflammation and pain management. The compound's ability to modulate key signaling pathways suggests its utility in developing novel treatments for chronic conditions. Additionally, its structural similarity to known bioactive molecules makes it an attractive candidate for structure-based drug design. By leveraging computational tools and experimental data, researchers can refine the molecular structure to optimize pharmacokinetic profiles and reduce off-target effects.

The role of heterocyclic compounds like pyrazoles in medicinal chemistry cannot be overstated. These molecules offer a rich palette of functional groups that can be tailored to interact with biological systems in specific ways. The versatility of 5-(3,5-dichlorophenoxy)methyl-2,3-dihydro-1H-pyrazol-3-one lies in its ability to be modified at multiple positions while retaining core biological activity. This flexibility has spurred interest from academic and industrial researchers who are keen on exploring new therapeutic avenues.

In conclusion,5-(3,5-dichlorophenoxy)methyl-2,3-dihydro-1H-pyrazol-3-one (CAS No: 1227692-67-2) represents a compelling example of how structural diversity can lead to novel bioactive compounds. Its unique combination of functional groups and promising preclinical data position it as a valuable asset in pharmaceutical research. As our understanding of biological mechanisms continues to evolve, this compound and its derivatives are likely to play a significant role in the development of next-generation therapeutics.